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Introduction: Isomalt as a Novel Excipient for
Pharmaceutical 3D Printing
The advent of three-dimensional (3D) printing in the pharmaceutical sector is heralding a new

era of personalized medicine, where dosage forms can be tailored to individual patient needs

with unprecedented precision in dose, shape, and release kinetics.[1] The choice of excipient is

paramount to the success of 3D printing, as it must possess suitable physicochemical

properties for the specific printing technology while being pharmaceutically acceptable.

Isomalt, a sugar alcohol widely used in the food and pharmaceutical industries, has emerged

as a promising candidate for this advanced manufacturing technique.[2]

Isomalt's utility in 3D printing is attributed to its favorable thermal properties, low

hygroscopicity, good flowability, and its ability to form a stable amorphous solid dispersion,

which can enhance the solubility of poorly water-soluble drugs.[3] Unlike many other sugars,

isomalt is less prone to crystallization and burning during thermal processing, making it

particularly suitable for melt-based 3D printing techniques.[4][5] Its water-solubility and

biodegradability are advantageous for creating immediate-release dosage forms and temporary

scaffolds for tissue engineering.[2][4][6][7]

This comprehensive guide provides detailed application notes and protocols for utilizing

isomalt in three major pharmaceutical 3D printing technologies: Fused Deposition Modeling

(FDM), Selective Laser Sintering (SLS), and Binder Jetting. The protocols are designed to be a
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robust starting point for researchers and drug development professionals, with explanations of

the underlying scientific principles to facilitate adaptation and optimization for specific active

pharmaceutical ingredients (APIs) and desired product outcomes.

Fused Deposition Modeling (FDM) with Isomalt-
Based Filaments
FDM is an extrusion-based 3D printing method where a thermoplastic filament is heated,

extruded through a nozzle, and deposited layer-by-layer to create a three-dimensional object.

[8] For pharmaceutical applications, the key is the preparation of a drug-loaded filament,

typically through Hot-Melt Extrusion (HME).[7][9]

Scientific Principles and Rationale
The successful fabrication of a drug-loaded isomalt filament hinges on the principle of forming

a solid dispersion, where the API is molecularly dispersed within the isomalt matrix.[7] This is

often achieved by processing the mixture above the melting point of isomalt, ensuring the drug

dissolves in the molten carrier. The rapid cooling upon extrusion helps to lock the API in an

amorphous state, which can significantly enhance the dissolution rate of poorly soluble drugs.

[10]

Isomalt's relatively low melting point (around 145-150°C) and thermal stability make it a

suitable candidate for HME.[3] The addition of a plasticizer may be necessary to improve the

flexibility and reduce the brittleness of the resulting filament, ensuring it can be spooled and fed

through the 3D printer without breaking.

Experimental Workflow for FDM of Isomalt-Based
Pharmaceuticals

Formulation & Filament Preparation 3D Printing & Characterization

API & Isomalt Blending Hot-Melt Extrusion (HME)
Homogeneous Powder Mix

Filament Characterization
Drug-Loaded Filament

Fused Deposition Modeling (FDM)Optimized Filament Printed Tablet Characterization
Printed Tablets

Dissolution Testing

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.mdpi.com/1999-4923/12/8/738
https://pmc.ncbi.nlm.nih.gov/articles/PMC6321644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8107127/
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6321644/
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.mdpi.com/1999-4923/14/4/690
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.researchgate.net/figure/Imaging-and-characterisation-of-3D-printed-tablets-alongside-compressed-powder-mixture_fig5_392803934
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: General workflow for creating pharmaceutical tablets using FDM with isomalt-based

filaments.

Protocol: Preparation of Drug-Loaded Isomalt Filaments
via HME
Objective: To prepare a 1.75 mm diameter filament of an isomalt-based solid dispersion

containing a model API.

Materials:

Isomalt (pharmaceutical grade)

Active Pharmaceutical Ingredient (API)

Plasticizer (e.g., Polyethylene Glycol (PEG), Triethyl Citrate)

Mortar and pestle or V-blender

Hot-Melt Extruder with a 1.75 mm die

Filament roller/spooler

Methodology:

Pre-blending:

Accurately weigh the Isomalt, API, and plasticizer. A starting formulation could be 80-90%

Isomalt, 5-15% API, and 1-5% plasticizer.

Geometrically mix the powders in a mortar and pestle or a V-blender for 15-20 minutes to

ensure a homogenous mixture.

Hot-Melt Extrusion:
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Set the temperature profile of the extruder. For isomalt, a gradually increasing profile from

120°C to 150°C is a good starting point. The final zone at the die should be around the

melting point of isomalt.

Feed the powder blend into the extruder at a constant rate.

Set the screw speed to a low to moderate value (e.g., 20-50 rpm) to ensure adequate

mixing and residence time.

Extrude the molten mixture through the 1.75 mm die.

Collect the extruded filament onto a spooler, ensuring consistent tension to maintain a

uniform diameter.

Protocol: FDM 3D Printing of Isomalt-Based Tablets
Objective: To print tablets from the prepared drug-loaded isomalt filament.

Equipment:

Fused Deposition Modeling (FDM) 3D Printer

Slicing software

Digital calipers

Methodology:

Tablet Design:

Design the desired tablet geometry using CAD software (e.g., a cylindrical tablet, 10 mm

diameter, 3 mm height).

Export the design as an STL file.

Slicing and Printer Settings:

Import the STL file into the slicing software.
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Input the following initial printing parameters (to be optimized):

Nozzle Temperature: 180-210°C (higher than HME to ensure proper flow)

Bed Temperature: 40-60°C

Print Speed: 20-40 mm/s[11]

Layer Height: 0.1-0.2 mm

Infill Density: 10-100% (can be varied to modulate drug release)

Printing:

Load the isomalt-based filament into the 3D printer.

Initiate the printing process.

Characterization and Quality Control
Parameter Method Purpose

Filament Diameter Digital calipers
Ensure consistency for reliable

extrusion during printing.

Tablet Weight Uniformity Analytical balance Assess dose uniformity.

Tablet Hardness Tablet hardness tester Evaluate mechanical strength.

Friability Friability tester
Determine the tablet's

resistance to abrasion.

Solid-State Analysis

Differential Scanning

Calorimetry (DSC), X-Ray

Powder Diffraction (XRPD)

To confirm the amorphous

state of the API within the

isomalt matrix.[10]

Drug Content HPLC or UV-Vis Spectroscopy

Quantify the amount of API in

the filament and printed

tablets.

Dissolution Profile
USP Dissolution Apparatus

(e.g., Apparatus 2, paddle)

To evaluate the in vitro drug

release characteristics.[12]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.youtube.com/watch?v=EyCOH-dmKiY
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.mdpi.com/1999-4923/14/4/690
https://discovery.ucl.ac.uk/id/eprint/10111904/3/Basit_Manuscript_revised.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selective Laser Sintering (SLS) of Isomalt-Based
Formulations
SLS is a powder bed fusion technique where a laser selectively sinters powdered material,

fusing the particles together to create a solid object layer by layer.[13] This method is

particularly promising for producing porous tablets with rapid disintegration times.

Scientific Principles and Rationale
The success of SLS depends on the powder's ability to absorb laser energy and undergo

sintering without degradation.[14] Isomalt's melting characteristics are suitable for this process.

A key consideration is the powder's flowability, which ensures uniform spreading of each layer.

The particle size, shape, and distribution of the isomalt-API blend are critical material

attributes.[14] The inclusion of a small amount of a laser-absorbing excipient (e.g., a colorant)

may be necessary if the isomalt-API mixture does not sufficiently absorb the laser's

wavelength.

Experimental Workflow for SLS of Isomalt-Based
Pharmaceuticals

Powder Formulation & Preparation 3D Printing & Characterization

API & Isomalt Blending Powder Characterization
Homogeneous Powder Mix

Selective Laser Sintering (SLS)Optimized Powder Blend Post-Processing (De-powdering) Printed Tablet Characterization

Formulation & Preparation

3D Printing & Post-Processing

Isomalt-API Powder Blend

Binder Jetting 3D Printing

Binder Solution Preparation

Drying & Curing Printed Tablet Characterization
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Figure 3: General workflow for creating pharmaceutical tablets using Binder Jetting with an

isomalt-based powder.

Protocol: Preparation of Isomalt Powder and Binder
Solution
Objective: To prepare the powder bed and binder solution for binder jetting.

Materials:

Powder: Isomalt (granular or spray-dried), API.

Binder Solution: Ethanol/water mixture (e.g., 70:30 v/v), additional binder (e.g., PVP K30,

0.5-2% w/v).

Methodology:

Powder Preparation:

Mix the isomalt and API in a blender to create a homogenous powder bed material.

Binder Solution Preparation:

Prepare the desired ethanol/water solvent mixture.

If using an additional binder, slowly dissolve the PVP K30 in the solvent mixture with

stirring until a clear solution is formed.

Filter the binder solution to remove any particulates that could clog the printhead.

Protocol: Binder Jetting 3D Printing of Isomalt-Based
Tablets
Objective: To print tablets using an isomalt powder bed and a suitable binder.

Equipment:
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Binder Jetting 3D Printer

CAD and slicing software

Drying oven

Methodology:

Tablet Design:

Create the tablet design in CAD and export it as an STL file.

Printer Setup and Parameters:

Load the isomalt-API powder into the powder reservoir and the binder solution into the

binder cartridge.

Set the following initial printing parameters (to be optimized):

Layer Thickness: 100-200 µm

Binder Saturation: 75-150%

Spreader Speed: 40-100 mm/s

Printing and Post-Processing:

Initiate the printing process.

After printing, carefully remove the "green" tablets from the powder bed.

Dry the tablets in an oven at a low temperature (e.g., 40°C) for several hours to remove

the solvent and solidify the structure. [15]

Conclusion and Future Perspectives
Isomalt presents a versatile and promising excipient for the 3D printing of pharmaceuticals. Its

favorable physicochemical properties make it adaptable to FDM, SLS, and Binder Jetting

technologies, enabling the fabrication of personalized dosage forms with various release

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://ma.engr.uconn.edu/wp-content/uploads/sites/2276/2020/08/Chang-2020-Binder-jet-d-printing-of-indomethac.pdf
https://www.benchchem.com/product/b1208957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


profiles. The protocols outlined in this guide provide a solid foundation for researchers to

explore the potential of isomalt in this exciting field.

Future research should focus on developing a deeper understanding of the interplay between

isomalt, various APIs, and the specific parameters of each 3D printing technology. The

development of standardized, pharmaceutical-grade isomalt filaments and powders

specifically designed for 3D printing will be crucial for the translation of this technology from the

laboratory to clinical and commercial applications. As the field progresses, isomalt is poised to

become a key enabler in the manufacturing of the next generation of personalized medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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